Cas no 338953-99-4 (4-Methyl-N-{[4-methyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide)

• Product Name: 4-Methyl-N-{[4-methyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide
• CAS No: 338953-99-4
• MF: C₁₄H₂₀N₄O₂S₂
• MW: 340.464200019836
• CID: 5025587
• Update Time: 2023-08-25

4-Methyl-N-{[4-methyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• MLS001165804
• 4-methyl-N-{[4-methyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide
• SMR000672416
• 4-methyl-N-{[4-methyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzene-1-sulfonamide
• 4-methyl-N-[(4-methyl-5-propylsulfanyl-1,2,4-triazol-3-yl)methyl]benzenesulfonamide
• Oprea1_319346
• BDBM64451
• cid_3840561
• HMS2998P06
• 4-methyl-N-[[4-methyl-5-(propylthio)-1,2,4-triazol-3-yl]methyl]benzenesulfonamide
• 4-Methyl-N-{[4-methyl-5-(propylsulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzenesulfonamide

• Inchi： 1S/C14H20N4O2S2/c1-4-9-21-14-17-16-13(18(14)3)10-15-22(19,20)12-7-5-11(2)6-8-12/h5-8,15H,4,9-10H2,1-3H3
• InChI Key： KOQBDOMVFPBMQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC1=NN=C(N1C)SCCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 433
• XLogP3: 2
• Topological Polar Surface Area: 111